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Compound of Interest

Compound Name: 4-Nitrophenyl octanoate

CAS No.: 1956-10-1

Cat. No.: B1220999

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 4-Nitrophenyl octanoate (4-NPO), a

chromogenic substrate widely utilized in life sciences and drug discovery for the

characterization of lipolytic enzymes. This document, intended for researchers, scientists, and

drug development professionals, details the structure, function, and practical applications of 4-

NPO, including comprehensive experimental protocols and quantitative data.

Core Concepts: Structure and Physicochemical
Properties
4-Nitrophenyl octanoate, also known as p-nitrophenyl caprylate, is an ester of octanoic acid

and 4-nitrophenol.[1][2][3] Its chemical structure consists of a C8 acyl chain attached to a 4-

nitrophenyl group. This unique structure is central to its function as a colorimetric substrate for

enzymatic assays.

Below is a summary of its key physicochemical properties:
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Property Value Reference(s)

Chemical Formula C₁₄H₁₉NO₄ [1][2][4][5]

Molecular Weight 265.30 g/mol [1][2][4][5][6]

CAS Number 1956-10-1 [1][2][4][5]

Appearance
Clear pale yellow to yellow to

brown liquid

Density 1.095 g/mL at 20 °C [1][7]

Refractive Index n20/D 1.510 [1][7]

Solubility

Soluble in organic solvents

such as chloroform and

ethanol.

Storage 2-8°C [7][8]

Principle of Function: A Chromogenic Substrate for
Lipases and Esterases
4-Nitrophenyl octanoate serves as a valuable tool for measuring the activity of lipolytic

enzymes, particularly lipases and esterases. The underlying principle of the assay is the

enzymatic hydrolysis of the ester bond in 4-NPO. This reaction releases octanoic acid and 4-

nitrophenol.[2][9] In an alkaline environment, the liberated 4-nitrophenol is converted to the 4-

nitrophenolate ion, which imparts a distinct yellow color to the solution and exhibits a strong

absorbance at approximately 405-410 nm.[2][6] The rate of formation of this colored product is

directly proportional to the enzymatic activity, allowing for a simple and sensitive

spectrophotometric measurement.[2]

4-Nitrophenyl octanoate

Octanoic acid
Hydrolysis

4-Nitrophenol

Enzyme (Lipase/Esterase)

4-Nitrophenolate (Yellow)
Alkaline pH
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Click to download full resolution via product page

Caption: Enzymatic hydrolysis of 4-Nitrophenyl octanoate.

Quantitative Data: Enzyme Kinetics
The choice of substrate is critical for accurately characterizing a specific lipase or esterase, as

these enzymes exhibit varying specificities towards substrates with different acyl chain lengths.

[2] 4-Nitrophenyl octanoate, with its eight-carbon chain, is often preferred for assaying lipases

that show optimal activity towards medium-chain fatty acid esters.[1][2]

The following table summarizes the kinetic parameters of a wild-type lipase with a range of 4-

nitrophenyl esters, highlighting the preferential activity towards 4-nitrophenyl octanoate.
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Substrate Acyl Chain Length
Vmax (U/mg
protein)

Catalytic Efficiency
(Vmax/Km)

4-Nitrophenyl acetate C2 0.42 -

4-Nitrophenyl butyrate C4 0.95 0.83

4-Nitrophenyl

octanoate
C8 1.1 -

4-Nitrophenyl

dodecanoate
C12 0.78 -

4-Nitrophenyl

palmitate
C16 0.18 0.063

Data sourced from a

study on wild-type

lipase from

Thermomyces

lanuginosus.[1] One

unit of enzyme activity

(U) is defined as the

amount of enzyme

that releases 1 µmol

of 4-nitrophenol per

minute under the

specified assay

conditions.[9]

Experimental Protocols
This section provides a detailed methodology for a standard lipase/esterase activity assay

using 4-Nitrophenyl octanoate in a 96-well microplate format.

Reagent Preparation
Substrate Stock Solution (10 mM): Due to its limited aqueous solubility, a stock solution of 4-
Nitrophenyl octanoate should be prepared in an organic solvent like isopropanol or
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chloroform.[5][6] For example, dissolve 26.53 mg of 4-Nitrophenyl octanoate in 10 mL of

isopropanol. Store this stock solution at -20°C.

Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0): Dissolve the appropriate amount of Tris base in

deionized water, adjust the pH to 8.0 with HCl, and bring to the final volume.[5] This buffer

provides the necessary alkaline environment for the formation of the 4-nitrophenolate ion.

Substrate Emulsion/Solution: To facilitate the interaction between the enzyme and the

substrate in an aqueous environment, an emulsion is typically prepared. For a 1 mM working

solution, mix the 10 mM substrate stock solution with the assay buffer containing an

emulsifying agent like 1% (v/v) Triton X-100.[2] Sonicate the mixture to create a homogenous

emulsion.[2] Prepare this emulsion fresh before each experiment.

Enzyme Solution: Prepare a stock solution of the lipase or esterase in the assay buffer. The

optimal concentration should be determined empirically to ensure a linear reaction rate over

the measurement period.

Assay Procedure
The following workflow outlines the steps for performing the enzyme activity assay.
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Caption: A typical experimental workflow for an enzyme assay.
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Assay Setup: Add 180 µL of the freshly prepared substrate emulsion to each well of a 96-well

microplate.[2]

Pre-incubation: Pre-incubate the plate at the desired assay temperature (e.g., 37°C) for 5

minutes.[2]

Reaction Initiation: To start the reaction, add 20 µL of the enzyme solution to each well.[2]

For the blank control, add 20 µL of the assay buffer without the enzyme.

Measurement: Immediately place the microplate in a microplate reader and monitor the

increase in absorbance at 405-410 nm over a set period (e.g., every minute for 10-30

minutes).[6]

Data Analysis
Calculate the Rate of Reaction: For each well, plot the absorbance values against time. The

initial linear portion of this curve represents the initial reaction velocity (ΔAbs/min).

Determine Enzyme Activity: The concentration of the released 4-nitrophenol can be

calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, ε is the molar

extinction coefficient of 4-nitrophenol (approximately 18,000 M⁻¹cm⁻¹ at pH 8.0 and 405 nm),

c is the concentration, and l is the path length of the light in the well.[9] One unit (U) of

enzyme activity is typically defined as the amount of enzyme that catalyzes the release of 1

µmol of 4-nitrophenol per minute under the specified assay conditions.[9]

Applications in Research and Drug Development
The simplicity, sensitivity, and reliability of the 4-Nitrophenyl octanoate assay make it a

valuable tool in various research and development areas:

Enzyme Characterization: Determining the substrate specificity and kinetic parameters (Km

and Vmax) of purified or recombinant lipases and esterases.[3]

High-Throughput Screening: Screening for novel lipolytic enzymes from various sources or

for identifying inhibitors and activators of specific lipases in drug discovery programs.
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Proteomics Research: 4-Nitrophenyl esters, including 4-NPO, are useful reagents in

proteomics research.[4][10]

Quality Control: Assessing the activity of enzyme preparations in industrial applications.

Conclusion
4-Nitrophenyl octanoate is a robust and versatile chromogenic substrate that facilitates the

straightforward and accurate measurement of lipase and esterase activity. Its well-defined

chemical properties and the clear principle of the associated colorimetric assay have

established it as a staple reagent in academic and industrial laboratories focused on

enzymology, drug discovery, and biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1220999/docs#4-nitrophenyl-octanoate-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1220999/docs#4-nitrophenyl-octanoate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1220999/docs#4-nitrophenyl-octanoate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1220999?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

